Cas no 5464-42-6 (L-Alanine,N-(2-carboxyethyl)-N-(phenylsulfonyl)-)

• Product Name: L-Alanine,N-(2-carboxyethyl)-N-(phenylsulfonyl)-
• CAS No: 5464-42-6
• MF: C₁₂H₁₅NO₆S
• MW: 301.31560254097
• CID: 382318
• PubChem ID: 225944
• Update Time: 2025-04-19

L-Alanine,N-(2-carboxyethyl)-N-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-(2-carboxyethyl)-N-(phenylsulfonyl)-
• 2-[benzenesulfonyl(2-carboxyethyl)amino]propanoic acid
• AC1L5EEO
• AC1Q6V37
• AR-1J7738
• KB-227125
• n-(2-carboxyethyl)-n-(phenylsulfonyl)alanine
• NSC15848
• NSC-15848
• DTXSID70280195
• 5464-42-6
• 2-[phenylsulfonyl(2-carboxyethyl)amino]propanoic acid

• Inchi： 1S/C12H15NO6S/c1-9(12(16)17)13(8-7-11(14)15)20(18,19)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,14,15)(H,16,17)
• InChI Key： JTNDCFYLUMGNQP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(CCC(=O)O)C(C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 301.06200
• Monoisotopic Mass: 301.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 120.36000
• LogP: 1.70590